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Compound of Interest

Compound Name: Trisodium HEDTA

Cat. No.: B7802412

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety and handling information for Trisodium HEDTA
(Trisodium N-(2-hydroxyethyl)ethylenediamine-N,N',N'-triacetate) in a laboratory setting. The
following sections detail the toxicological properties, handling procedures, and emergency
protocols necessary for the safe use of this compound. All quantitative data is presented in
structured tables for clarity and ease of comparison, and key experimental workflows are
visualized using diagrams.

Chemical and Physical Properties

Trisodium HEDTA is a chelating agent that forms stable complexes with metal ions.[1][2]
Understanding its physical and chemical properties is fundamental to its safe handling and
storage.
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Property Value Reference
CAS Number 139-89-9 [BI4151I61[71I8]
Molecular Formula CioH1sN2NasO7 [4]
Molecular Weight 344.20 g/mol [4]
White crystalline powder or
Appearance ] o [1][3]
clear light yellow liquid
Odorless or slight ammonia
Odor [11[3]
odor
Solubility Soluble in water [1]18]
pH 7 - 9 (in solution) [1]
Melting Point 288 °C (hydrate) [4]
Boiling Point 106.0 °C (for a 40% solution) [3]

Decomposition Temperature

> 107 °C (water loss)

[3]

Toxicological Data

The toxicological profile of Trisodium HEDTA is crucial for assessing potential health hazards
in a laboratory environment. The available data, primarily from animal studies, is summarized
below.

Acute Toxicity
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) . Exposure
Endpoint Value Species Reference
Route

LDso (Oral) 10080 mg/kg Rat Oral [3]

No mortalities at

saturated vapor

LCso (Inhalation) (40% solution) Rat Inhalation [3]
for 8 hours at
20°C

Dermal Toxicity Not available - Dermal [3]

Irritation and Sensitization

Endpoint Observation Species Reference

Moderately irritating
) o (Primary lIrritation )
Skin Irritation Rabbit [3]
Index = 2.2 for a

41.3% solution)

o Irritating (for a 41.2% )
Eye Irritation ) Rabbit [3]
solution)

Carcinogenicity and Genotoxicity

» Carcinogenicity: Trisodium HEDTA is not classified as a carcinogen by IARC, NTP, ACGIH,
or OSHA.[3] However, it should be noted that nitrilotriacetic acid (NTA) and its salts, which
may be present as an impurity, are considered "possibly carcinogenic to humans" (Group
2B) by IARC.[3]

o Genotoxicity: Studies on the broader class of chelating agents, including EDTA, have shown
them to be weakly genotoxic.[9]

Experimental Protocols for Safety Assessment

While specific experimental protocols for Trisodium HEDTA are not readily available in the
public domain, standardized guidelines from the Organisation for Economic Co-operation and
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Development (OECD) are used to assess the safety of chemicals. Below are detailed
methodologies for key toxicological endpoints.

Acute Oral Toxicity Testing (Based on OECD Guidelines)

Acute oral toxicity data is essential for classifying a substance's potential hazard. Several
OECD guidelines (TG 420, 423, and 425) exist for this purpose, aiming to determine the LDso
(the dose lethal to 50% of the test population) while minimizing animal use.[10][11]

Experimental Workflow for Acute Oral Toxicity (OECD TG 423: Acute Toxic Class Method)
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Preparation

Select healthy, young adult female rats

\

/

Fast animals overnight (food, not water)

\

/

Prepare Trisodium HEDTA

formulation (e.g., in water)

1

Dose based on GHS classification categories

Dosing & Observat%

on
/

Administer a single oral dose by gavage

\4

\4

Observe animals for mortality and clinical signs for up to 14 days Record body weight changes

Data A‘?alysis

Perform necropsy on all animals

A4

Analyze mortality data to classify the substance

Click to download full resolution

via product page

Caption: Workflow for OECD TG 423 Acute Oral Toxicity Study.
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Methodology:

Animal Selection: Healthy, young adult, nulliparous, and non-pregnant female rats are
typically used.[10]

Housing and Feeding: Animals are housed in standard laboratory conditions with a 12-hour
light/dark cycle and access to conventional laboratory diets and drinking water.[10]

Dose Preparation: The test substance is typically dissolved in an aqueous vehicle. If not, an
oil (e.g., corn oil) may be considered.[12]

Administration: A single dose is administered by oral gavage. The volume should generally
not exceed 1 mL/100 g of body weight for rodents.[12]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.[13]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

Classification: The substance is classified based on the number of mortalities observed at
specific dose levels.

Skin Irritation Testing (Based on OECD Guideline 404)

This test determines the potential of a substance to cause skin irritation.

Experimental Workflow for Skin Irritation Study
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Preparation Observation & Scoring

Select healthy, young adult albino rabbits Remove the patch after 4 hours

: :

|Clip the fur from the dorsal area of the trunk

Score for erythema and edema at 1, 24, 48, and 72 hours after patch removal

Test Substande Application
A\ 4 Y

Calculate the Primary Irritation Index

|App|y a 0.5 g or 0.5 mL patch of Trisodium HEDTA to a small area of skin

.

Cover the patch with a gauze dressing and tape

Click to download full resolution via product page

Caption: General workflow for an in vivo skin irritation study.

Methodology:

Animal Selection: Healthy young adult albino rabbits are used.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a small area
of skin and covered with a gauze patch.

Exposure: The patch remains in place for 4 hours.

Observation: After patch removal, the skin is observed and scored for erythema (redness)
and edema (swelling) at specific time points (1, 24, 48, and 72 hours).
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» Classification: The substance is classified based on the severity and reversibility of the
observed skin reactions.

Signaling Pathways and Mechanism of Toxicity

Specific signaling pathways for Trisodium HEDTA toxicity are not well-documented in publicly
available literature. However, its primary mechanism of action is as a chelating agent. This
property can be linked to its toxicological effects:

» Disruption of Metal-Dependent Processes: By binding to and sequestering essential metal
ions (e.g., calcium, zinc, magnesium), Trisodium HEDTA can interfere with numerous
biological processes that rely on these metals as cofactors for enzymes or for maintaining
cellular structure and signaling.[14]

o Cellular Damage: At high concentrations, the chelation of essential cations can disrupt cell
membrane integrity and lead to cytotoxicity.[9]

Logical Relationship of Chelation to Potential Toxicity

Disruption of Enzyme Function

Trisodium HEDTA Exposure }—P{ Chelation of Extracellular and Intracellular Metal lons (e.g., Ca2*, Zn2*) }—P{ Impairment of Cellular SignalinE Cytotoxicity

\“ Loss of Membrane Integrity

Click to download full resolution via product page

Caption: Postulated mechanism of Trisodium HEDTA-induced cytotoxicity.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling Trisodium HEDTA in the
laboratory.
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Engineering Controls

o Work in a well-ventilated area. Use a chemical fume hood if there is a risk of generating

dusts, aerosols, or vapors.

o Ensure safety showers and eyewash stations are readily accessible.[15][16]

| : . PPE

PPE Type

Specification

Reference

Eye Protection

Chemical safety goggles or a
face shield where splashing is

possible.

[A16][7][15]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect

gloves before use.

[416][71[15]

Skin and Body Protection

Laboratory coat. Additional
protective clothing may be
necessary depending on the

scale of work.

[6][15]

Respiratory Protection

A NIOSH-approved respirator
may be required if ventilation is
inadequate or if dusts are

generated.

[4115]

Hygiene Practices

e Wash hands thoroughly after handling.[6]

e Do not eat, drink, or smoke in the laboratory.[7]

» Remove contaminated clothing and wash it before reuse.[3][6]

Storage and Stability
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Proper storage is essential to maintain the integrity of Trisodium HEDTA and prevent

hazardous reactions.

Parameter

Guideline

Reference

Storage Conditions

Store in a cool, dry, well-
ventilated area in a tightly

closed container.

[3107][15]

Incompatible Materials

Strong oxidizing agents. Avoid
contact with aluminum, copper,

copper alloys, nickel, and zinc.

[3]4]

Stability

Stable under normal ambient

temperatures and pressures.

[3]

Hazardous Decomposition
Products

Under fire conditions, may
produce carbon oxides (CO,
CO2), nitrogen oxides, and

water vapor.

[3]

Hazardous Polymerization

Not expected to occur.

[3]

First Aid and Emergency Procedures

In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Route

First Aid Measures

Reference

Inhalation

Remove the victim to fresh air.
If breathing is difficult,
administer oxygen. If breathing
has stopped, give artificial
respiration. Seek medical

attention.

[31(5][15]

Skin Contact

Remove contaminated
clothing. Wash the affected
area with soap and plenty of
water for at least 15 minutes.
Seek medical attention if

irritation persists.

[31(5]6][15]

Eye Contact

Immediately flush eyes with
large quantities of running
water for a minimum of 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[316][15]

Ingestion

Do NOT induce vomiting. If the
person is conscious and alert,
rinse their mouth and have
them drink 2-4 cupfuls of milk
or water. Seek medical

attention.

[15]

Spill and Disposal Procedures

o Spills: For small spills, sweep up the solid material, avoiding dust generation, and place it in

a suitable container for disposal. For liquid spills, absorb with an inert material.[17][18]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the chemical to enter drains.[7]

© 2025 BenchChem. All rights reserved. 11/13

Tech Support


https://phoenixproductsco.com/wp-content/uploads/2015/08/Erace-0240.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-T64729.pdf
https://pim-resources.coleparmer.com/sds/98093.pdf
https://phoenixproductsco.com/wp-content/uploads/2015/08/Erace-0240.pdf
https://static.cymitquimica.com/products/TM/pdf/sds-T64729.pdf
https://www.tcichemicals.com/BE/en/sds/H0047_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/98093.pdf
https://phoenixproductsco.com/wp-content/uploads/2015/08/Erace-0240.pdf
https://www.tcichemicals.com/BE/en/sds/H0047_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/98093.pdf
https://pim-resources.coleparmer.com/sds/98093.pdf
https://datasheets.scbt.com/sc-228094.pdf
https://www.fishersci.fr/store/msds?partNumber=10121430&countryCode=FR&language=en
https://www.echemi.com/sds/n-2-hydroxyethylethylenediamine-nnn-triaceticacidtrisodiumsalt-pid_Seven5351.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This guide is intended to provide comprehensive safety and handling information for Trisodium
HEDTA in a laboratory setting. It is imperative that all personnel handling this chemical are
thoroughly trained in these procedures and have access to the appropriate safety equipment.
Always consult the most recent Safety Data Sheet (SDS) for the specific product in use before
beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Trisodium HEDTA: A Comprehensive Technical Guide to
Laboratory Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7802412#trisodium-hedta-safety-and-handling-
guidelines-for-laboratories]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://www.wtamu.edu/_files/docs/research/SOPs/24_01_01_W1_33AR%20Chemical%20Hygiene%20Plan.pdf
https://datasheets.scbt.com/sc-228094.pdf
https://www.fishersci.fr/store/msds?partNumber=10121430&countryCode=FR&language=en
https://www.benchchem.com/product/b7802412#trisodium-hedta-safety-and-handling-guidelines-for-laboratories
https://www.benchchem.com/product/b7802412#trisodium-hedta-safety-and-handling-guidelines-for-laboratories
https://www.benchchem.com/product/b7802412#trisodium-hedta-safety-and-handling-guidelines-for-laboratories
https://www.benchchem.com/product/b7802412#trisodium-hedta-safety-and-handling-guidelines-for-laboratories
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7802412?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

